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Compound of Interest

Compound Name: SBI-425

Cat. No.: B15574920 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

SBI-425 is a potent and selective inhibitor of tissue-nonspecific alkaline phosphatase (TNAP),

an enzyme implicated in vascular calcification and other pathological conditions.[1][2][3][4][5]

Its oral bioavailability makes it a valuable tool for in vivo studies.[1][5] This document provides

detailed information on the solubility of SBI-425 in Dimethyl Sulfoxide (DMSO), along with

protocols for its preparation and use in research settings.

Chemical Properties
Property Value Reference

Chemical Name

5-[[(5-chloro-2-

methoxyphenyl)sulfonyl]amino]

-3-pyridinecarboxamide

[2]

CAS Number 1451272-71-1 [1][2][6]

Molecular Formula C13H12ClN3O4S [1][2][6]

Molecular Weight 341.77 g/mol [1][4][6]

Appearance White to off-white solid [6]
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Quantitative Solubility Data in DMSO
The solubility of SBI-425 in DMSO has been reported by various suppliers. The observed

variations may be attributed to differences in experimental conditions, purity of the compound,

and the quality of the DMSO used. It is crucial to use high-purity, anhydrous DMSO for optimal

solubility, as hygroscopic DMSO can significantly impact the results.[3][6]

Solubility (mg/mL)
Molar
Concentration
(mM)

Supplier/Source Notes

86.67 mg/mL 253.59 mM MedchemExpress
Ultrasonic assistance

may be needed.[6]

34 mg/mL 99.48 mM Selleck Chemicals

Use of fresh, non-

hygroscopic DMSO is

recommended.[3]

2 mg/mL 5.85 mM Sigma-Aldrich
Results in a clear

solution.

Soluble Not Quantified Axon Medchem -

Soluble Not Quantified Cayman Chemical -

Soluble Not Quantified MedKoo Biosciences -

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution of SBI-425 in DMSO
This protocol is designed for preparing a concentrated stock solution of SBI-425 for in vitro

assays.

Materials:

SBI-425 powder

Anhydrous, high-purity DMSO (≥99.9%)
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Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or a designated clean area to

maintain sterility.

Weighing SBI-425: Accurately weigh the desired amount of SBI-425 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.418 mg of SBI-425.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

SBI-425 powder.

Dissolution:

Tightly cap the vial and vortex thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the vial in an ultrasonic water bath for 5-10

minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 year) or -80°C for long-term

storage (up to 2 years).[6]

Signaling Pathway and Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15574920?utm_src=pdf-body
https://www.benchchem.com/product/b15574920?utm_src=pdf-body
https://www.benchchem.com/product/b15574920?utm_src=pdf-body
https://www.benchchem.com/product/b15574920?utm_src=pdf-body
https://www.medchemexpress.com/sbi-425.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of SBI-425
SBI-425 acts as a direct inhibitor of Tissue-Nonspecific Alkaline Phosphatase (TNAP). TNAP is

a key enzyme that hydrolyzes pyrophosphate (PPi), a natural inhibitor of mineralization. By

inhibiting TNAP, SBI-425 increases the extracellular concentration of PPi, thereby preventing

pathological calcification.
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Caption: Mechanism of action of SBI-425 as a TNAP inhibitor.

Experimental Workflow for In Vitro Testing
The following diagram outlines a typical workflow for testing the efficacy of SBI-425 in an in

vitro cell-based calcification assay.
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Caption: Workflow for an in vitro calcification assay using SBI-425.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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